Cas no 1805556-75-5 (5-Bromo-3-methyl-2-(trifluoromethoxy)aniline)

5-Bromo-3-methyl-2-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring a bromo substituent at the 5-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motifs, which can enhance reactivity and stability in synthetic applications. The presence of both bromine and trifluoromethoxy groups offers versatility in further functionalization, making it a valuable intermediate for cross-coupling reactions and the development of bioactive molecules. Its well-defined structure ensures consistent performance in specialized organic synthesis.

5-Bromo-3-methyl-2-(trifluoromethoxy)aniline structure

1805556-75-5 structure

Product Name:5-Bromo-3-methyl-2-(trifluoromethoxy)aniline

CAS No:1805556-75-5

MF:C₈H₇BrF₃NO

MW:270.046491861343

CID:5006617

Update Time:2025-10-29

5-Bromo-3-methyl-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline
- Inchi： 1S/C8H7BrF3NO/c1-4-2-5(9)3-6(13)7(4)14-8(10,11)12/h2-3H,13H2,1H3
- InChI Key： HTMXRRHXNPNGNN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)OC(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
XLogP3: 3.5
Topological Polar Surface Area: 35.2

5-Bromo-3-methyl-2-(trifluoromethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010007317-250mg	5-Bromo-3-methyl-2-(trifluoromethoxy)aniline	1805556-75-5	97%	250mg	494.40 USD	2021-07-06
Alichem	A010007317-500mg	5-Bromo-3-methyl-2-(trifluoromethoxy)aniline	1805556-75-5	97%	500mg	823.15 USD	2021-07-06
Alichem	A010007317-1g	5-Bromo-3-methyl-2-(trifluoromethoxy)aniline	1805556-75-5	97%	1g	1,534.70 USD	2021-07-06

5-Bromo-3-methyl-2-(trifluoromethoxy)aniline Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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5. An aptamer-based keypad lock system†

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Additional information on 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline

Recent Advances in the Study of 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline (CAS: 1805556-75-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline (CAS: 1805556-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromo and trifluoromethoxy functional groups make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline in modulating the activity of protein kinases. The study employed a combination of computational docking and in vitro assays to identify promising candidates with high selectivity and potency. These findings suggest potential applications in the treatment of kinase-driven diseases such as cancer and autoimmune disorders.

Another significant advancement involves the use of 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Biology detailed the synthesis of radiolabeled analogs of this compound, which exhibited excellent blood-brain barrier penetration and high target specificity. These tracers hold promise for non-invasive imaging of neurological disorders, including Alzheimer's disease and Parkinson's disease.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline derivatives. Researchers are actively exploring structural modifications to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Bromo-3-methyl-2-(trifluoromethoxy)aniline (CAS: 1805556-75-5) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential in drug discovery and diagnostic imaging, making it a compound of significant interest to the pharmaceutical industry.